![molecular formula C18H29N3O B5771217 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine](/img/structure/B5771217.png)
1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine, also known as MEP, is a synthetic compound that has been widely used in scientific research. MEP belongs to the class of piperazine derivatives and has been found to have a variety of biochemical and physiological effects.
Mechanism of Action
1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine acts as a selective agonist for the 5-HT1A and 5-HT2A receptors. The activation of these receptors leads to the release of neurotransmitters such as dopamine and norepinephrine. The activation of the 5-HT1A receptor has been associated with anxiolytic and antidepressant effects, while the activation of the 5-HT2A receptor has been associated with hallucinogenic effects.
Biochemical and Physiological Effects:
1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its anxiolytic and antidepressant effects. 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has also been found to increase the release of acetylcholine, which may contribute to its cognitive-enhancing effects. 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has been shown to have a low affinity for the dopamine transporter, which suggests that it may have a low potential for abuse.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine in lab experiments is its potency and selectivity for serotonin receptors. This allows researchers to study the effects of serotonin receptor agonists on various physiological processes. However, one of the limitations of using 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine is its relatively short half-life, which may limit its usefulness in long-term studies.
Future Directions
There are several future directions for the study of 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine. One direction is the development of more potent and selective serotonin receptor agonists. Another direction is the study of the effects of 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine on other physiological processes such as pain perception and immune function. Finally, the development of new delivery methods for 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine may allow for longer-term studies and more precise dosing.
In conclusion, 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine is a synthetic compound that has been widely used in scientific research. It has been found to have a variety of biochemical and physiological effects, and its potency and selectivity for serotonin receptors make it a useful tool for studying the central nervous system. The future directions for the study of 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine include the development of more potent and selective serotonin receptor agonists, the study of its effects on other physiological processes, and the development of new delivery methods.
Synthesis Methods
The synthesis of 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine involves the reaction between 1-(2-ethoxyphenyl)piperazine and 1-methyl-4-piperidone in the presence of a reducing agent. The reaction is carried out in an organic solvent such as methanol or ethanol. The resulting product is then purified by recrystallization or chromatography.
Scientific Research Applications
1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has been extensively used in scientific research as a tool to study the central nervous system. It has been found to be a potent and selective serotonin receptor agonist. 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has been used to study the role of serotonin receptors in various physiological processes such as mood regulation, appetite, and sleep. 1-(2-ethoxyphenyl)-4-(1-methyl-4-piperidinyl)piperazine has also been used to study the effects of serotonin receptor agonists on the release of neurotransmitters such as dopamine and norepinephrine.
properties
IUPAC Name |
1-(2-ethoxyphenyl)-4-(1-methylpiperidin-4-yl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29N3O/c1-3-22-18-7-5-4-6-17(18)21-14-12-20(13-15-21)16-8-10-19(2)11-9-16/h4-7,16H,3,8-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJXBNQHXFKUBML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2CCN(CC2)C3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.